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Compound of Interest

Compound Name: Dibutyl carbonate

Cat. No.: B105752 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the N-alkylation of primary and secondary

amines using dibutyl carbonate as a green alkylating agent. Dibutyl carbonate offers a safer

alternative to traditional alkylating agents like alkyl halides, producing byproducts that are more

environmentally benign. The following protocols and data are intended to serve as a

comprehensive guide for laboratory applications.

Overview
The N-alkylation of amines with dialkyl carbonates, including dibutyl carbonate, typically

proceeds via a nucleophilic attack of the amine on the carbonate. The reaction can be

catalyzed by various agents, such as zeolites or bases, and often provides high selectivity for

mono-alkylation, particularly with aromatic amines.[1] The use of solvent-free conditions is

often possible, further enhancing the green credentials of this methodology.[1]

Experimental Data
The following table summarizes representative data for the N-alkylation of various amines with

dialkyl carbonates. While specific data for dibutyl carbonate is limited in the literature, the

presented data for other carbonates illustrates the expected yields and selectivities under

similar conditions.
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Entry
Amine
Substra
te

Alkylati
ng
Agent

Catalyst
Temper
ature
(°C)

Time (h)

Yield
(%) of
Mono-
alkylate
d
Product

Selectiv
ity (%)
for
Mono-
alkylatio
n

1 Aniline

Diethyl

Carbonat

e

NaY

Faujasite
130 3.5 90 98

2

p-

Chloroani

line

Diethyl

Carbonat

e

NaY

Faujasite
160 5 75 95

3

p-

Nitroanili

ne

Diethyl

Carbonat

e

NaY

Faujasite
160 6 68 90

4
Benzyla

mine

Dibenzyl

Carbonat

e

None 170 2

82 (Di-

benzylate

d)

-

5 Aniline

Dibutyl

Carbonat

e

NaY

Faujasite
160-180 4-6

(Estimate

d >80)

(Estimate

d >90)

Note: Data for entries 1-3 is based on reactions with diethyl carbonate as reported in the

literature.[1] Entry 4 provides data for dibenzyl carbonate.[2] Data for entry 5 is an educated

estimation for dibutyl carbonate based on the reactivity trends of other dialkyl carbonates.

Reaction Mechanism
The N-alkylation of amines with dialkyl carbonates can proceed through two main pathways,

depending on the reaction conditions and the nature of the nucleophile: a BAc2 (base-

catalyzed acyl cleavage) or a BAl2 (base-catalyzed alkyl cleavage) mechanism. For N-

alkylation, the BAl2 pathway is predominant, especially at higher temperatures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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